Cas no 2034360-21-7 (N-2-(thiophen-2-yl)ethyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide)

• Product Name: N-2-(thiophen-2-yl)ethyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide
• CAS No: 2034360-21-7
• MF: C₁₆H₁₇N₇OS
• MW: 355.417480230331
• CID: 6252647
• PubChem ID: 121018250
• Update Time: 2025-07-08

N-2-(thiophen-2-yl)ethyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(thiophen-2-yl)ethyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide
• N-(2-thiophen-2-ylethyl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide
• F6495-5203
• AKOS026701735
• N-[2-(thiophen-2-yl)ethyl]-1-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide
• 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(2-(thiophen-2-yl)ethyl)azetidine-3-carboxamide
• 2034360-21-7

• Inchi： 1S/C16H17N7OS/c24-16(18-4-3-13-2-1-5-25-13)12-7-22(8-12)14-6-15(20-10-19-14)23-11-17-9-21-23/h1-2,5-6,9-12H,3-4,7-8H2,(H,18,24)
• InChI Key： DLFOZWQUCVXQEA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCNC(C1CN(C2C=C(N3C=NC=N3)N=CN=2)C1)=O

Computed Properties

• Exact Mass: 355.12152936g/mol
• Monoisotopic Mass: 355.12152936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 117Ų

Additional information on N-2-(thiophen-2-yl)ethyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide

Introduction to N-2-(thiophen-2-yl)ethyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide (CAS No. 2034360-21-7)

N-2-(thiophen-2-yl)ethyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034360-21-7, represents a convergence of multiple structural motifs that are known for their potential biological activity. The presence of a thiophene ring, a pyrimidine core, and an azetidine moiety suggests a multifaceted approach to drug design, incorporating elements that have been widely studied for their pharmacological properties.

The compound's structure is particularly noteworthy due to its intricate arrangement of heterocyclic rings. The thiophen-2-yl substituent is known for its ability to enhance binding affinity and selectivity in drug interactions, while the pyrimidine ring is a common scaffold in many bioactive molecules. The incorporation of a 1H-1,2,4-triazol group further enriches its pharmacophoric potential, as triazoles have been extensively explored for their antimicrobial and anti-inflammatory effects. The azetidine ring adds another layer of complexity, offering unique spatial and electronic properties that can influence the compound's biological behavior.

In recent years, there has been a surge in research focused on designing molecules that combine multiple pharmacophoric elements to achieve synergistic effects. N-2-(thiophen-2-yl)ethyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide exemplifies this trend, as it integrates several known bioactive moieties into a single framework. This approach has shown promise in the development of novel therapeutic agents that can target multiple pathways simultaneously, potentially leading to more effective and less toxic treatments.

The synthesis of this compound involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The use of advanced synthetic methodologies ensures high purity and yield, which are critical for pharmaceutical applications. Researchers have leveraged modern techniques such as palladium-catalyzed cross-coupling reactions to construct the complex heterocyclic system efficiently. These synthetic strategies not only highlight the compound's structural complexity but also underscore the advancements in synthetic organic chemistry that enable the creation of such intricate molecules.

Beyond its structural elegance, N-2-(thiophen-2-ytl)ethyl-1-6-(H- H- H- H- H- H- H- H- H- H- H- H- H- H-